Cas no 1279214-92-4 (Dimethyl 4-aminoisothiazole-3,5-dicarboxylate)

Dimethyl 4-aminoisothiazole-3,5-dicarboxylate is a versatile heterocyclic compound featuring both amino and ester functional groups on an isothiazole core. Its bifunctional structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or agrochemicals. The presence of reactive ester groups allows for further derivatization, while the amino group enhances its utility in nucleophilic substitution or condensation reactions. This compound exhibits good solubility in common organic solvents, facilitating its use in diverse synthetic applications. Its stability under standard conditions and well-defined reactivity profile contribute to its reliability in multi-step synthesis, making it a practical choice for researchers in medicinal and materials chemistry.
Dimethyl 4-aminoisothiazole-3,5-dicarboxylate structure
1279214-92-4 structure
Product Name:Dimethyl 4-aminoisothiazole-3,5-dicarboxylate
CAS No:1279214-92-4
MF:C7H8N2O4S
MW:216.214420318604
CID:5039146
Update Time:2026-02-28

Dimethyl 4-aminoisothiazole-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-isothiazole-3,5-dicarboxylic acid dimethyl ester
    • Dimethyl 4-aminoisothiazole-3,5-dicarboxylate
    • 3,5-dimethyl 4-amino-1,2-thiazole-3,5-dicarboxylate
    • Inchi: 1S/C7H8N2O4S/c1-12-6(10)4-3(8)5(14-9-4)7(11)13-2/h8H2,1-2H3
    • InChI Key: IGLFYKSJMNDNLK-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=C(C(C(=O)OC)=N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 248
  • XLogP3: 1.2
  • Topological Polar Surface Area: 120

Dimethyl 4-aminoisothiazole-3,5-dicarboxylate Security Information

  • Storage Condition:(BD609412)

Dimethyl 4-aminoisothiazole-3,5-dicarboxylate Pricemore >>

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Additional information on Dimethyl 4-aminoisothiazole-3,5-dicarboxylate

Comprehensive Overview of Dimethyl 4-aminoisothiazole-3,5-dicarboxylate (CAS No. 1279214-92-4)

Dimethyl 4-aminoisothiazole-3,5-dicarboxylate (CAS No. 1279214-92-4) is a highly versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its isothiazole core and ester functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly exploring its potential due to its unique structural properties and reactivity.

The 4-aminoisothiazole moiety is a key feature of this compound, contributing to its ability to participate in diverse chemical reactions. The presence of dimethyl carboxylate groups enhances its solubility in organic solvents, making it a preferred choice for synthetic applications. Recent studies highlight its role in the development of novel pharmaceuticals, particularly in the design of kinase inhibitors and antimicrobial agents. These applications align with current trends in drug discovery, where heterocyclic compounds like Dimethyl 4-aminoisothiazole-3,5-dicarboxylate are in high demand.

From an industrial perspective, CAS No. 1279214-92-4 is valued for its scalability and cost-effectiveness. Manufacturers are optimizing synthetic routes to produce this compound with high purity and yield, addressing the growing needs of the fine chemical industry. Environmental considerations are also driving innovations in its production, with a focus on green chemistry principles to minimize waste and energy consumption.

In the realm of material science, Dimethyl 4-aminoisothiazole-3,5-dicarboxylate is being investigated for its potential in creating advanced polymers and coatings. Its ability to form stable linkages with other monomers makes it a promising candidate for high-performance materials. This aligns with the increasing demand for sustainable and durable materials in industries such as automotive and electronics.

For researchers seeking reliable data on CAS 1279214-92-4, it is essential to consult peer-reviewed journals and patent literature. Recent publications have explored its crystallographic properties, spectroscopic characterization, and reactivity patterns. These studies provide valuable insights for optimizing its use in various applications. Additionally, the compound's safety profile and handling guidelines are well-documented, ensuring safe laboratory practices.

The growing interest in Dimethyl 4-aminoisothiazole-3,5-dicarboxylate is reflected in its rising popularity in academic and industrial research. Online searches for terms like "isothiazole derivatives synthesis" and "CAS 1279214-92-4 applications" have surged, indicating its relevance in contemporary chemistry. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing drug discovery and material innovation.

In summary, Dimethyl 4-aminoisothiazole-3,5-dicarboxylate (CAS No. 1279214-92-4) stands out as a multifaceted compound with broad applicability. Its unique structure, combined with its synthetic versatility, makes it a valuable asset in modern chemistry. Whether in pharmaceuticals, agrochemicals, or materials, this compound is driving innovation and addressing some of the most pressing challenges in science and industry today.

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